Cas no 936250-36-1 (Trans-4-bromo-3-hydroxypiperidine)

• Product Name: Trans-4-bromo-3-hydroxypiperidine
• CAS No: 936250-36-1
• MF: C₁₀H₁₈BrNO₃
• MW: 280.158822536469
• MDL: MFCD04972247
• CID: 866961
• PubChem ID: 23583298
• Update Time: 2025-10-22

Trans-4-bromo-3-hydroxypiperidine Chemical and Physical Properties

Names and Identifiers

• N-Boc-trans-4-bromo-3-hydroxypipiridine
•  
• Trans-4-bromo-3-hydroxypiperidine
• E79277
• N-Boc-trans-4-bromo-3-hydroxypiperidine
• tert-Butyl (3R,4R)-4-bromo-3-hydroxy-1-piperidinecarboxylate
• AKOS037621700
• AS-64365
• TERT-BUTYL (3R,4R)-4-BROMO-3-HYDROXYPIPERIDINE-1-CARBOXYLATE
• trans-tert-Butyl 4-bromo-3-hydroxypiperidine-1-carboxylate
• trans 1-Boc-4-bromo-3-hydroxypiperidine
• 936250-36-1

• MDL： MFCD04972247
• Inchi： 1S/C10H18BrNO3/c1-10(2,3)15-9(14)12-5-4-7(11)8(13)6-12/h7-8,13H,4-6H2,1-3H3/t7-,8-/m1/s1
• InChI Key： KIWHIAGYBKVHMO-HTQZYQBOSA-N
• SMILES： Br[C@@H]1CCN(C(=O)OC(C)(C)C)C[C@H]1O

Computed Properties

• Exact Mass: 279.04700
• Monoisotopic Mass: 279.04701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.77000
• LogP: 1.68950

Additional information on Trans-4-bromo-3-hydroxypiperidine

Trans-4-bromo-3-hydroxypiperidine (CAS No. 936250-36-1): Properties, Applications, and Market Insights

Trans-4-bromo-3-hydroxypiperidine (CAS No. 936250-36-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This brominated piperidine derivative is characterized by its unique stereochemistry and functional groups, making it a valuable intermediate in synthetic chemistry. With the increasing demand for chiral building blocks in drug discovery, compounds like Trans-4-bromo-3-hydroxypiperidine are becoming indispensable.

The compound's molecular structure features a hydroxyl group at the 3-position and a bromine atom at the 4-position of the piperidine ring, both in the trans configuration. This arrangement imparts distinct reactivity, enabling its use in cross-coupling reactions, nucleophilic substitutions, and other transformations. Researchers often seek Trans-4-bromo-3-hydroxypiperidine CAS 936250-36-1 for its ability to introduce bromine and hydroxyl functionalities into complex molecules, a common requirement in modern medicinal chemistry.

One of the key applications of Trans-4-bromo-3-hydroxypiperidine is in the synthesis of bioactive molecules. Its structural motifs are frequently found in compounds targeting neurological disorders, making it relevant to current research trends in CNS drug development. The compound's versatility also extends to agrochemicals and material science, where its reactivity can be harnessed for creating novel polymers and functional materials.

From a market perspective, the demand for Trans-4-bromo-3-hydroxypiperidine is driven by the pharmaceutical industry's need for high-purity intermediates. Suppliers often highlight its chiral purity and reproducible synthetic routes, which are critical for regulatory compliance in drug manufacturing. Recent advancements in asymmetric synthesis have further improved access to this compound, addressing scalability challenges faced by researchers.

Analytical characterization of Trans-4-bromo-3-hydroxypiperidine typically involves techniques like NMR spectroscopy, HPLC, and mass spectrometry. These methods confirm the compound's identity and purity, which are essential parameters for end-users. Stability studies indicate that proper storage conditions (often under inert atmosphere at low temperatures) can maintain the integrity of this sensitive brominated compound over extended periods.

The synthetic community continues to explore new methodologies for preparing Trans-4-bromo-3-hydroxypiperidine derivatives, with recent literature focusing on catalytic approaches that minimize waste and improve atom economy. These developments align with the growing emphasis on green chemistry principles in industrial processes. Computational chemistry tools are also being employed to predict the behavior of this compound in various reaction environments, accelerating research workflows.

For researchers working with Trans-4-bromo-3-hydroxypiperidine, understanding its safety profile is crucial. While not classified as hazardous under standard regulations, appropriate handling procedures should be followed due to its reactive functional groups. Material safety data sheets provide detailed guidance on personal protective equipment and first-aid measures, which laboratories should strictly implement.

Looking ahead, the applications of Trans-4-bromo-3-hydroxypiperidine CAS 936250-36-1 are expected to expand as new therapeutic targets emerge. Its role in fragment-based drug discovery and combinatorial chemistry positions it as a compound of continuing importance. The development of more efficient synthetic routes and purification methods will likely enhance its accessibility to the broader scientific community.

In conclusion, Trans-4-bromo-3-hydroxypiperidine represents a valuable tool for synthetic chemists, particularly in pharmaceutical research. Its unique combination of functional groups and stereochemistry enables diverse chemical transformations, while ongoing methodological improvements ensure its relevance in contemporary chemical synthesis. As research into piperidine-based compounds progresses, this brominated derivative will undoubtedly remain a focus of scientific investigation and industrial application.